Cas no 350-03-8 (1-(pyridin-3-yl)ethan-1-one)

• Product Name: 1-(pyridin-3-yl)ethan-1-one
• CAS No: 350-03-8
• MF: C₇H₇NO
• MW: 121.136581659317
• MDL: MFCD00006396
• CID: 36994
• PubChem ID: 9589
• Update Time: 2026-05-14

1-(pyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Acetylpyridine
• Methyl 3-pyridyl ketone
• Methyl (3-pyridyl) methanone
• 3-Ethyl pyridine
• 1-pyridin-3-ylethanone
• 3-(Acetyl) Pyridine
• 1-(Pyridin-3-yl)ethanone
• 3-Acetopyridine
• 3-acetyl-pyridine
• 3-Pyridyl methyl ketone
• Ketone,methyl 3-pyridyl
• Methyl pyridin-3-yl ketone
• 1-(3-pyridinyl)ethanone
• Ethanone, 1-(3-pyridinyl)-
• 3-acetyl pyridine
• Ketone, methyl 3-pyridyl
• Methyl pyridyl ketone
• Pyridine, 3-acetyl-
• 1-(pyridin-3-yl)ethan-1-one
• beta-Acetylpyridine
• 1-pyridin-3-yl-ethanone
• 1-(3-Pyridenyl)ethanone
• 1-(3-pyridyl)ethanone
• C7H7NO
• FEMA No. 3424
• .beta.-Acetylpyridine
• 3-A
• Imatinib impurity H

• MDL： MFCD00006396
• Inchi： 1S/C7H7NO/c1-6(9)7-3-2-4-8-5-7/h2-5H,1H3
• InChI Key： WEGYGNROSJDEIW-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])[H])C1=C([H])N=C([H])C([H])=C1[H]
• BRN： 107751

Computed Properties

• Exact Mass: 121.05300
• Monoisotopic Mass: 121.052764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 121.14
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4
• Topological Polar Surface Area: 30

Experimental Properties

• Color/Form: Not available
• Density: 1.102 g/mL at 25 °C(lit.)
• Melting Point: 11-13 °C (lit.)
• Boiling Point: 220 °C(lit.)
• Flash Point: Degrees Fahrenheit:219.2°F
  Degrees Celsius:104°C
  
• Refractive Index: n20/D 1.534(lit.)
• PH: 6.5-7.5 (H2O, 20℃)
• Solubility: Soluble in acids,alcohol, ether, and water
• Water Partition Coefficient: Soluble in hot water
• PSA: 29.96000
• LogP: 1.28420
• Refractive Index: 1.530-1.540
• Solubility: Not available
• Merck: 14,6116
• FEMA: 3424

1-(pyridin-3-yl)ethan-1-one Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45-S37/39-S28A-S26
• FLUKA BRAND F CODES：8-10
• RTECS：OB5425000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R25; R36/38
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances

Additional information on 1-(pyridin-3-yl)ethan-1-one

Professional Introduction to 1-(pyridin-3-yl)ethan-1-one (CAS No. 350-03-8)

1-(pyridin-3-yl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number CAS No. 350-03-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic ketone, featuring a pyridine ring substituent at the third position, has garnered considerable attention due to its versatile applications and potential in drug development. The compound’s molecular structure, characterized by a pyridine core linked to an acetyl group via an ethyl chain, provides a unique scaffold that is conducive to various chemical modifications and biological interactions.

The chemical properties of 1-(pyridin-3-yl)ethan-1-one make it a valuable intermediate in synthesizing more complex molecules. Its pyridine moiety is known for its ability to participate in hydrogen bonding and metal coordination, which are critical for designing bioactive molecules. Additionally, the ketone group offers a site for further functionalization, enabling the creation of derivatives with tailored pharmacological properties. These characteristics have positioned this compound as a key player in medicinal chemistry and materials science.

In recent years, research has highlighted the potential of 1-(pyridin-3-yl)ethan-1-one in developing novel therapeutic agents. One particularly promising area is its application in neurological disorders. Studies have demonstrated that pyridine-based compounds can interact with specific neurotransmitter receptors, making them candidates for treating conditions such as Alzheimer’s disease and Parkinson’s disease. The structural motif of 1-(pyridin-3-yl)ethan-1-one, with its ability to modulate receptor activity, has been explored in several preclinical studies. These investigations have shown encouraging results in terms of improving cognitive function and reducing neuroinflammation.

The compound’s relevance extends beyond neurology into other therapeutic domains. For instance, its molecular framework is conducive to designing antimicrobial agents. The pyridine ring can disrupt bacterial cell membranes or interfere with essential metabolic pathways, offering a mechanism against resistant strains of bacteria. Furthermore, the ketone group can be modified to enhance binding affinity to biological targets, which is crucial for developing effective antibiotics and antifungals.

In the realm of material science, 1-(pyridin-3-yl)ethan-1-one has been utilized in the synthesis of advanced materials with unique properties. Its ability to form stable complexes with metals makes it useful in catalysis and as a ligand in coordination chemistry. Researchers have leveraged this property to develop efficient catalysts for organic transformations, which are essential for sustainable chemical manufacturing processes.

The synthesis of 1-(pyridin-3-yl)ethan-1-one involves well-established organic reactions, including condensation reactions and functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production methods, reducing costs and improving yields. These improvements are crucial for meeting the growing demand for this compound in both academic research and industrial applications.

The safety profile of 1-(pyridin-3-yl)ethan-1-one is another critical aspect that has been thoroughly investigated. While the compound is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safety in laboratory and industrial settings. Studies have focused on its toxicity profile, pharmacokinetics, and potential side effects. These evaluations have provided valuable insights into how the compound behaves within biological systems, guiding its safe use in research and development.

The future prospects of 1-(pyridin-3-yl)ethan-1-one are vast and exciting. Ongoing research aims to uncover new applications and optimize existing ones. Collaborative efforts between chemists, biologists, and pharmacologists are expected to yield innovative derivatives with enhanced therapeutic efficacy. As our understanding of molecular interactions deepens, so too will the potential uses of this versatile compound.

In conclusion, 1-(pyridin-3-yl)ethan-1-one(CAS No. 350-03-8) stands as a testament to the ingenuity of modern chemistry. Its unique structure and functional properties make it indispensable in pharmaceuticals, materials science, and beyond. As research continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of science and technology.